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Compound of Interest

Compound Name: 4-Decyn-3-one

Cat. No.: B8691249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Decyn-3-one, including its

chemical identity, physicochemical properties, a general synthesis protocol, and a discussion of

its potential biological activities based on related compounds. Due to the limited availability of

data for this specific molecule, information from closely related alkynones is used to provide a

broader context for its potential characteristics and applications.

Chemical Identity
IUPAC Name: Dec-4-yn-3-one

Molecular Formula: C₁₀H₁₆O[1]

Molecular Weight: 152.23 g/mol [1]

Synonyms:

4-Decyn-3-one

Physicochemical Properties
The experimental data for 4-Decyn-3-one is not readily available. The following table

summarizes key physicochemical properties, with some values estimated or based on the

closely related compound 4-Decyne.
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Property Value Source

Molecular Formula C₁₀H₁₆O [1]

Molecular Weight 152.23 g/mol [1]

Boiling Point
75-76°C at 20 mmHg (for 4-

Decyne)
[2]

Density 0.772 g/cm³ (for 4-Decyne) [2]

Refractive Index 1.4340 (for 4-Decyne) [2]

Flash Point 52°C (for 4-Decyne) [2]

Water Solubility Insoluble [2]

logP (octanol/water) 4.527 (estimated for 4-Decyne) [2][3]

SMILES CCCCCC#CC(=O)CC [1]

InChIKey
HQTBFCVXQBMDSW-

UHFFFAOYSA-N
[1]

General Experimental Protocol for the Synthesis of
Alkynones
A common method for the synthesis of alkynones involves the oxidation of the corresponding

secondary alkynyl alcohol. The following is a generalized protocol.

Reaction: Oxidation of Dec-4-yn-3-ol to Dec-4-yn-3-one

Materials:

Dec-4-yn-3-ol

Pyridinium chlorochromate (PCC) or other suitable oxidizing agent (e.g., Swern oxidation

reagents)

Anhydrous dichloromethane (CH₂Cl₂) or other suitable solvent
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Silica gel

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Ethyl acetate

Procedure:

Preparation: A solution of Dec-4-yn-3-ol in anhydrous dichloromethane is prepared in a

round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Oxidation: Pyridinium chlorochromate (PCC) is added portion-wise to the stirred solution at

room temperature. The reaction mixture is monitored by thin-layer chromatography (TLC)

until the starting material is consumed.

Workup: The reaction mixture is filtered through a pad of silica gel to remove the chromium

salts. The silica gel is washed with additional dichloromethane.

Extraction: The combined organic filtrate is washed sequentially with a saturated aqueous

solution of sodium bicarbonate, water, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by column chromatography on silica gel using a

mixture of hexane and ethyl acetate as the eluent to yield pure 4-Decyn-3-one.

Note: This is a general procedure. Reaction conditions such as temperature, reaction time, and

the choice of oxidizing agent and solvent may need to be optimized for specific substrates.

Potential Biological Activity and Applications
While specific biological activity for 4-Decyn-3-one has not been extensively reported, the

alkyne and ketone functional groups are present in many biologically active natural products

and synthetic compounds.[4]
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Antimicrobial and Antiviral Properties: Many natural products containing alkyne moieties

exhibit significant antimicrobial and antiviral activities.[4] Derivatives of 1,4-pentadien-3-one

have shown antibacterial and antiviral properties, suggesting that the enone-like structure in

alkynones could be a source of bioactivity.[5]

Enzyme Inhibition: The electrophilic nature of the triple bond conjugated to a carbonyl group

makes alkynones potential candidates for covalent inhibitors of enzymes, particularly those

with nucleophilic residues like cysteine or serine in their active sites.

Synthetic Intermediates: Alkynones are versatile intermediates in organic synthesis. The

alkyne can undergo various transformations, such as cycloaddition reactions and transition-

metal-catalyzed cross-coupling reactions, while the ketone can be modified through

nucleophilic additions and reductions.[6] For instance, related alkynols are used in the

synthesis of insect pheromones.[6][7]

Visualizations
Caption: General workflow for the synthesis of 4-Decyn-3-one via oxidation.

Caption: Potential applications and research areas for 4-Decyn-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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